molecular formula C12H18N2O2 B8672792 2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl- CAS No. 92338-74-4

2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl-

Cat. No.: B8672792
CAS No.: 92338-74-4
M. Wt: 222.28 g/mol
InChI Key: DLQYQOFFVOWSEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl- is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

92338-74-4

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

1-(5-tert-butyl-1,2-oxazol-3-yl)-3-methylpyrrolidin-2-one

InChI

InChI=1S/C12H18N2O2/c1-8-5-6-14(11(8)15)10-7-9(16-13-10)12(2,3)4/h7-8H,5-6H2,1-4H3

InChI Key

DLQYQOFFVOWSEL-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(C1=O)C2=NOC(=C2)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7 g of 4-chloro-N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-2-methylbutanamide in 10 ml of ethanol was added 2 g of powdered potassium hydroxide in 5 ml water and 5 ml ethanol. The mixture was refluxed for 30 minutes, cooled and poured into 40 ml water. A gummy solid was collected by filtration and recrystallized from pentane to afford 1-[5-(1,1-dimethylethyl)-3-isoxazolyl]-3-methyl-2-pyrrolidinone as a solid. mp 89°-90° C.
Name
4-chloro-N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-2-methylbutanamide
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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